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Introduction: The Imperative of Accuracy in Organic
Acid Analysis
For researchers, scientists, and professionals in drug development, the precise and reliable

measurement of organic acids is of paramount importance. In clinical diagnostics, the accurate

profiling of organic acids in biological fluids is fundamental for the diagnosis and management

of inborn errors of metabolism (IEMs). In the food and beverage industry, organic acid analysis

is crucial for quality control, ensuring product consistency, and verifying authenticity. Given the

critical nature of these applications, laboratories must have robust quality assurance systems in

place. Proficiency testing (PT), also known as external quality assessment (EQA), is an

indispensable component of such systems. Participation in PT schemes allows laboratories to

benchmark their analytical performance against their peers, identify potential areas for

improvement, and ultimately, ensure the delivery of high-quality, reliable data.

This guide provides a comprehensive comparison of major proficiency testing schemes

available for organic acid analysis, tailored for professionals in both clinical and industrial

settings. We will delve into the specifics of schemes offered by leading providers, present a

comparative analysis of their key features, and discuss the underlying analytical
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methodologies. This guide is designed to be a practical resource, empowering laboratories to

make informed decisions when selecting a PT scheme that best aligns with their specific needs

and quality objectives.

I. Proficiency Testing in Clinical Diagnostics: A
Focus on Inborn Errors of Metabolism
The analysis of organic acids in urine and other bodily fluids is a cornerstone in the

investigation of inherited metabolic diseases. PT schemes in this domain are designed to

assess a laboratory's ability to accurately identify and, where appropriate, quantify clinically

significant organic acids that may be indicative of a specific metabolic disorder. Two of the most

prominent providers of PT schemes for clinical organic acid analysis are the European

Research Network for evaluation and improvement of screening, Diagnosis and treatment of

Inherited disorders of Metabolism (ERNDIM) and the College of American Pathologists (CAP).

A. European Research Network for evaluation and
improvement of screening, Diagnosis and treatment of
Inherited disorders of Metabolism (ERNDIM)
ERNDIM offers a range of EQA schemes for laboratories involved in the diagnosis of IEMs. For

organic acid analysis, the most relevant schemes are the Quantitative Organic Acids in Urine

(QTOU) and the Qualitative Organic Acids in Urine (QLOU) schemes.[1][2][3]

ERNDIM Quantitative Organic Acids in Urine (QTOU) Scheme: This scheme is designed to

assess the accuracy, recovery, precision, linearity, and inter-laboratory variance of

quantitative organic acid measurements.[4] Participants receive lyophilized human urine

samples spiked with a selection of organic acids at physiologically relevant concentrations.

[4] The scheme typically includes around 20-25 analytes, with the specific selection varying

each year.[4][5][6]

Scheme Details: Participants receive eight samples annually in one shipment.[4][6]

Results are submitted online, and performance is evaluated based on accuracy, precision,

linearity, and recovery.[4]
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ERNDIM Qualitative Organic Acids in Urine (QLOU) Scheme: The QLOU scheme focuses on

the interpretative skills of the laboratory. Participants receive authentic urine samples from

patients with confirmed organic acidurias, as well as samples from healthy individuals.[7] The

objective is to correctly identify the abnormal metabolic profile and provide a relevant clinical

interpretation. The scheme is organized by different centers, including Heidelberg, Sheffield

and Barcelona.[7]

Scheme Details: The scheme provides a mix of clearly diagnostic and more challenging

cases.[7] Performance is scored based on both analytical findings and the diagnostic

interpretation.[8]

B. College of American Pathologists (CAP)
The College of American Pathologists, in collaboration with the American College of Medical

Genetics and Genomics (ACMG), offers a comprehensive Biochemical Genetics Proficiency

Testing Survey (BGL).[9][10][11] This program encompasses the analysis of amino acids,

acylcarnitines, mucopolysaccharides, and organic acids.[10]

CAP Biochemical Genetics (BGL) Survey: This PT program provides urine and plasma

samples for the qualitative and quantitative analysis of organic acids.[9] The program is

designed to assess both the analytical accuracy and the interpretive skills of participating

laboratories.

Scheme Details: The organic acids component involves the analysis of one 7.5-mL urine

specimen per shipment, with two shipments occurring annually.[9] The program also

includes an educational challenge.[9]

Comparison of Clinical Proficiency Testing Schemes
To aid in the selection process, the following table summarizes the key features of the ERNDIM

and CAP proficiency testing schemes for organic acid analysis.
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Feature ERNDIM QTOU ERNDIM QLOU
CAP Biochemical
Genetics (BGL)

Primary Focus Quantitative Accuracy

Qualitative

Interpretation &

Diagnosis

Both Quantitative &

Qualitative Analysis &

Interpretation

Sample Type
Lyophilized human

urine (spiked)

Authentic human urine

from patients
Urine and plasma

Number of Samples 8 per year

Varies (e.g., 6 per

year for DPT

schemes)

1 urine sample per

shipment

Frequency 1 shipment per year
Multiple shipments per

year
2 shipments per year

Analytes
~20-25 selected

organic acids

Profiles indicative of

various organic

acidurias

A broad range of

clinically relevant

organic acids

Evaluation Criteria
Accuracy, precision,

linearity, recovery

Analytical

performance and

interpretative

proficiency

Analytical sensitivity

and clinical sensitivity

Provider Accreditation

ISO/IEC 17043

(through

subcontracted

organizers)

ISO/IEC 17043

(through

subcontracted

organizers)

ISO 17043 Accredited

II. Proficiency Testing in the Food and Beverage
Industry: Ensuring Quality and Authenticity
In the food and beverage sector, organic acid profiles are critical indicators of product quality,

ripeness, fermentation progress, and authenticity. PT schemes in this area focus on the

accurate quantification of specific organic acids in a variety of food matrices. Key providers in

this domain include BIPEA, LGC AXIO Proficiency Testing, and AOAC International.
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A. BIPEA (Bureau Interprofessionnel d'Etudes
Analytiques)
BIPEA is a European-based organization that provides a wide range of proficiency testing

programs for the food, beverage, and environmental sectors.[12][13] Their schemes cover the

analysis of organic acids in various matrices, including meat products, honey, and beverages.

[14][15]

Scheme Details: BIPEA's PT programs typically run on an annual series, with several rounds

throughout the year. They offer analysis of a range of organic acids such as lactic, succinic,

citric, acetic, malic, and tartaric acids in relevant food and drink matrices.[14][15] BIPEA is

accredited to ISO/IEC 17043.

B. LGC AXIO Proficiency Testing
LGC AXIO offers a comprehensive Quality in Food Chemistry Scheme (QFCS) that includes

the analysis of organic acids as additives and naturally occurring components in a wide array of

food products.[16][17]

Scheme Details: The QFCS program covers matrices such as confectionery, bakery

products, condiments, and infant formula.[16][17] Analytes include propionic acid, sorbic

acid, benzoic acid, citric acid, tartaric acid, acetic acid, and malic acid.[16] LGC is an

ISO/IEC 17043 accredited provider.[16]

C. AOAC International
AOAC International is a globally recognized organization that develops and validates analytical

methods and provides proficiency testing programs to ensure the safety and integrity of food

and other products.[18][19][20] They offer PT programs for food chemistry, with a growing focus

on organic acids.[21][22]

Scheme Details: AOAC's food chemistry programs cover various matrices, including meats

and cheese.[22] While their primary focus has been on proximates and minerals, they are

expanding their offerings to include a wider range of organic acids.[21] AOAC's PT programs

are accredited to ISO 17043.[18]
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Comparison of Food and Beverage Proficiency Testing
Schemes
The following table provides a comparative overview of the PT schemes for organic acid

analysis in the food and beverage industry.

Feature BIPEA LGC AXIO (QFCS) AOAC International

Primary Focus
Quality control in food

and beverages

Quality and safety of

food products

Food chemistry and

nutrient labeling

Sample Matrices
Meat products, honey,

wine, spirits, etc.

Confectionery, bakery

products, condiments,

infant formula, etc.

Meats, cheese, fruits,

and vegetables

Analytes

Lactic, succinic, citric,

acetic, malic, tartaric

acids, etc.

Propionic, sorbic,

benzoic, citric, tartaric,

acetic, malic acids,

etc.

Primarily focused on

major organic acids

like acetic and citric

acid, with expansion

planned.

Frequency

Multiple rounds per

year within an annual

series

Multiple rounds per

year

Quarterly or three

times a year

Provider Accreditation ISO/IEC 17043 ISO/IEC 17043 ISO 17043

III. Analytical Methodologies: The Foundation of
Accurate Results
The choice of analytical methodology is a critical factor influencing the accuracy and reliability

of organic acid analysis. While PT schemes are designed to be method-agnostic to a certain

extent, understanding the common analytical techniques is essential for troubleshooting and

performance improvement.

A. Gas Chromatography-Mass Spectrometry (GC-MS)
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For the analysis of organic acids in clinical samples, particularly urine, Gas Chromatography-

Mass Spectrometry (GC-MS) has long been considered the gold standard. This technique

offers high sensitivity and specificity, allowing for the separation and identification of a wide

range of organic acids. The workflow for GC-MS analysis of organic acids typically involves

several key steps, as illustrated in the diagram below.

Sample Preparation GC-MS Analysis Data Processing

Urine Sample Liquid-Liquid or
Solid-Phase Extraction

Isolate Organic Acids
Silylation

Increase Volatility
Gas ChromatographyInject Sample Mass Spectrometry

Separation & Ionization
Data Acquisition Spectral Library Matching

Identify Compounds
Quantification

Determine Concentrations
ReportFinal Report

Click to download full resolution via product page

Caption: Typical GC-MS workflow for urinary organic acid analysis.

B. Liquid Chromatography-Mass Spectrometry (LC-MS)
In recent years, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly tandem

mass spectrometry (LC-MS/MS), has emerged as a powerful alternative and complementary

technique to GC-MS. LC-MS offers several advantages, including simpler sample preparation

(often "dilute and shoot"), higher throughput, and the ability to analyze a broader range of

compounds, including less volatile and thermally labile organic acids.

Sample Preparation LC-MS/MS Analysis Data Processing

Urine/Plasma/Food Sample Dilution with
Internal Standards Liquid ChromatographyInject Sample Tandem Mass Spectrometry

Separation & Fragmentation
Data Acquisition (MRM) Quantification ReportFinal Report

Click to download full resolution via product page

Caption: Simplified LC-MS/MS workflow for organic acid analysis.
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IV. Selecting the Right Proficiency Testing Scheme:
A Step-by-Step Approach
Choosing the most appropriate PT scheme is a critical decision for any laboratory. The

following workflow outlines a logical approach to selecting a program that aligns with your

laboratory's specific requirements.
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1. Define Scope of Analysis
(Analytes, Matrices, Methods)

2. Identify Potential PT Providers
(ERNDIM, CAP, BIPEA, LGC, AOAC)

3. Evaluate Scheme Details
(Frequency, Sample Type, Cost)

4. Review Past Performance Reports

5. Verify Provider Accreditation
(ISO/IEC 17043)

6. Select the Most Suitable Scheme

7. Participate and Monitor Performance

8. Implement Corrective Actions

Based on Performance Continuous Improvement

Click to download full resolution via product page

Caption: A workflow for selecting and participating in a proficiency testing scheme.
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V. Conclusion: A Commitment to Continuous Quality
Improvement
Proficiency testing is not merely a regulatory requirement but a cornerstone of a laboratory's

commitment to quality and patient/consumer safety. The regular, objective assessment of

analytical performance provided by PT schemes is invaluable for identifying systematic errors,

evaluating method performance, and ensuring the ongoing competency of laboratory staff. By

carefully selecting a PT scheme that aligns with their analytical scope and quality objectives,

and by actively using the performance data to drive continuous improvement, laboratories can

enhance the accuracy and reliability of their organic acid analysis, thereby contributing to better

clinical outcomes and safer consumer products. This guide serves as a starting point for

navigating the landscape of proficiency testing for organic acid analysis, empowering

laboratories to make informed choices in their pursuit of analytical excellence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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